![molecular formula C17H25Cl2N3O2S B3169235 (S)-5-(3-Isobutyl-piperazine-1-sulfonyl)-isoquinoline dihydrochloride CAS No. 936233-01-1](/img/structure/B3169235.png)
(S)-5-(3-Isobutyl-piperazine-1-sulfonyl)-isoquinoline dihydrochloride
Overview
Description
(S)-5-(3-Isobutyl-piperazine-1-sulfonyl)-isoquinoline dihydrochloride is a useful research compound. Its molecular formula is C17H25Cl2N3O2S and its molecular weight is 406.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Piperazine and Isoquinoline Derivatives in Medicinal Chemistry
Piperazine and morpholine derivatives, including those structurally related to (S)-5-(3-Isobutyl-piperazine-1-sulfonyl)-isoquinoline dihydrochloride, have a wide range of pharmaceutical applications. Recent developments in the synthesis of these derivatives have opened new paths for their potential pharmacophoric activities, highlighting their importance in medicinal chemistry. The broad spectrum of pharmaceutical applications is supported by both in vitro and in vivo medicinal chemistry investigations, revealing potent activities across various pharmacological areas (Al-Ghorbani Mohammed et al., 2015).
Isoquinoline Derivatives as Pharmacological Agents
Isoquinoline derivatives, similar to the isoquinoline portion of the compound of interest, exhibit significant pharmacological importance. Over 200 biologically active compounds derived from isoquinoline have confirmed antimicrobial, antibacterial, antitumor, and other activities. These derivatives, including isoquinoline N-oxides, serve as important leads for drug discovery, highlighting their potential roles in developing new pharmacotherapeutic applications. The pharmacological and SAR (structure-activity relationship) activities of these compounds suggest new possible applications, emphasizing their role as a valuable source for medicinal chemistry and drug discovery (V. Dembitsky et al., 2015).
Piperazine Derivatives for Therapeutic Use
Piperazine derivatives, part of the chemical structure of this compound, have a recognized role in therapeutic applications. These derivatives are found in a variety of drugs with therapeutic uses across different domains, such as antipsychotic, antidepressant, anticancer, and anti-inflammatory medications. The flexibility of the piperazine building block in drug design is highlighted, suggesting its significant impact on the pharmacokinetic and pharmacodynamic properties of resulting molecules. This underscores the potential of such derivatives in rational drug design for various diseases (A. Rathi et al., 2016).
Properties
IUPAC Name |
5-[(3S)-3-(2-methylpropyl)piperazin-1-yl]sulfonylisoquinoline;dihydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O2S.2ClH/c1-13(2)10-15-12-20(9-8-19-15)23(21,22)17-5-3-4-14-11-18-7-6-16(14)17;;/h3-7,11,13,15,19H,8-10,12H2,1-2H3;2*1H/t15-;;/m0../s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQJQSMWCGPCSMI-CKUXDGONSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1CN(CCN1)S(=O)(=O)C2=CC=CC3=C2C=CN=C3.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@H]1CN(CCN1)S(=O)(=O)C2=CC=CC3=C2C=CN=C3.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25Cl2N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.